![molecular formula C18H25NO2 B255031 1-Piperidino-3-(4-butoxyphenyl)-2-propene-1-one](/img/structure/B255031.png)
1-Piperidino-3-(4-butoxyphenyl)-2-propene-1-one
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Overview
Description
1-Piperidino-3-(4-butoxyphenyl)-2-propene-1-one, also known as PBP, is a synthetic compound that belongs to the class of phenylpropenes. It is widely used in scientific research due to its unique properties and potential applications. PBP has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
1-Piperidino-3-(4-butoxyphenyl)-2-propene-1-one acts as a dopamine receptor ligand and modulates the activity of dopamine receptors. It has been shown to have a high affinity for the D1 and D2 dopamine receptors. This compound binds to the dopamine receptors and activates intracellular signaling pathways, leading to changes in cellular activity. This compound has also been shown to have an inhibitory effect on the reuptake of dopamine, leading to increased dopamine levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase locomotor activity in rodents and to have anxiolytic and antidepressant effects. This compound has also been shown to increase the release of dopamine in the brain and to have neuroprotective effects. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
1-Piperidino-3-(4-butoxyphenyl)-2-propene-1-one has several advantages for use in lab experiments. It is a highly selective ligand for dopamine receptors and has a high affinity for the D1 and D2 dopamine receptors. This compound is also stable and easy to synthesize, making it a useful tool for studying dopamine receptors. However, this compound has some limitations for use in lab experiments. It has a short half-life and is rapidly metabolized in vivo, making it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 1-Piperidino-3-(4-butoxyphenyl)-2-propene-1-one. One area of research is the development of new this compound analogs with improved pharmacological properties. Another area of research is the study of the long-term effects of this compound on the brain and behavior. Additionally, this compound has potential applications in the development of new drugs for the treatment of neurological and psychiatric disorders, and further research is needed to explore these potential applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research for its unique properties and potential applications. It has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. This compound has potential applications in the fields of neuroscience, pharmacology, and medicinal chemistry, and further research is needed to fully understand its potential.
Synthesis Methods
1-Piperidino-3-(4-butoxyphenyl)-2-propene-1-one can be synthesized using a variety of methods, including the Claisen-Schmidt condensation reaction and the Mannich reaction. In the Claisen-Schmidt condensation reaction, benzaldehyde and butyrophenone are reacted in the presence of a base to form this compound. In the Mannich reaction, benzaldehyde, butyrophenone, and piperidine are reacted in the presence of a base to form this compound. Both methods have been used successfully to synthesize this compound with high purity and yield.
Scientific Research Applications
1-Piperidino-3-(4-butoxyphenyl)-2-propene-1-one has been widely used in scientific research as a tool for studying various biological processes. It has been shown to have potential applications in the fields of neuroscience, pharmacology, and medicinal chemistry. This compound has been used as a ligand for studying dopamine receptors and as a tool for studying the effects of dopamine on behavior. It has also been used as a tool for studying the effects of drugs on the central nervous system.
properties
Molecular Formula |
C18H25NO2 |
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Molecular Weight |
287.4 g/mol |
IUPAC Name |
(E)-3-(4-butoxyphenyl)-1-piperidin-1-ylprop-2-en-1-one |
InChI |
InChI=1S/C18H25NO2/c1-2-3-15-21-17-10-7-16(8-11-17)9-12-18(20)19-13-5-4-6-14-19/h7-12H,2-6,13-15H2,1H3/b12-9+ |
InChI Key |
VTOMVZTWHRGNGS-FMIVXFBMSA-N |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)/C=C/C(=O)N2CCCCC2 |
SMILES |
CCCCOC1=CC=C(C=C1)C=CC(=O)N2CCCCC2 |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C=CC(=O)N2CCCCC2 |
Origin of Product |
United States |
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